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Compound of Interest

1-Boc-3-(4-bromo-2-
Compound Name:
fluorophenyl)pyrrolidine

Cat. No.: B13665027

Get Quote

Executive Summary & Compound Identity

3-(4-bromo-2-fluorophenyl)-N-Boc-pyrrolidine is a high-value chiral heterocyclic scaffold used

primarily in the development of kinase inhibitors, GPCR ligands, and monoamine transporter
modulators. As a protected intermediate, it features a tert-butoxycarbonyl (Boc) group on the
pyrrolidine nitrogen, ensuring stability during downstream cross-coupling reactions (e.g.,
Suzuki-Miyaura, Buchwald-Hartwig) targeting the aryl bromide moiety.

This guide details the physicochemical properties, validated synthesis pathways, and quality
control protocols for this specific intermediate.

Key Metrics
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Property Value

tert-butyl 3-(4-bromo-2-fluorophenyl)pyrrolidine-
UPAC Name l-carbo);ylaie Premin
CAS Number Not widely cataloged; Custom Synthesis Target
Molecular Formula C1s5H19BrFNO:2
Molecular Weight (Average) 344.22 g/mol
Exact Mass (Monoisotopic) 343.0583 g/mol (7°Br)

1:1 doublet at m/z 343.06 and 345.06 ([M+H]*
Isotopic Pattern region usually observed as [M+Na]* or [M+H-

Boc]*)

Physicochemical Profile & Molecular Weight
Analysis

Accurate molecular weight determination is critical for stoichiometry in synthetic workflows. The
presence of bromine creates a distinct mass spectrometry signature.

Molecular Weight Breakdown

Element Count Atomic Mass Contribution ( Mass Fraction
(avg) g/mol )

Carbon (C) 15 12.011 180.165 52.34%

Hydrogen (H) 19 1.008 19.152 5.56%

Bromine (Br) 1 79.904 79.904 23.21%

Fluorine (F) 1 18.998 18.998 5.52%

Nitrogen (N) 1 14.007 14.007 4.07%

Oxygen (O) 2 15.999 31.998 9.30%

TOTAL 344.224 100.00%
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Mass Spectrometry Interpretation

When analyzing this compound via LC-MS (ESI+), the bromine atom dictates the spectrum.
o Base Peak: Often the deprotected fragment [M-Boc+H]* or the sodium adduct [M+Na]*.

» Isotope Signature: You must observe two peaks of nearly equal intensity separated by 2
atomic mass units (amu).

o Peak A (7°Br): ~343.06 amu (if observing M*)
o Peak B (8!Br): ~345.06 amu

o Note: Absence of this 1:1 doublet indicates debromination or incorrect structure.

Synthesis & Fabrication Protocols

The most robust route to 3-arylpyrrolidines avoids harsh reduction steps that could remove the
bromine atom. We recommend Rhodium-Catalyzed Asymmetric Hydroarylation for high
enantioselectivity, or a Suzuki-Miyaura/Reduction sequence for racemic synthesis.

Method A: Rh-Catalyzed Asymmetric Hydroarylation
(Recommended)

This "Green Chemistry" approach couples N-Boc-3-pyrroline directly with an aryl boronic acid,
establishing the chiral center at C3 in a single step without affecting the aryl bromide.

Reagents
e Substrate:N-Boc-3-pyrroline (CAS: 73286-70-1).

e Coupling Partner: 4-Bromo-2-fluorophenylboronic acid (CAS: 162556-32-9).
o Catalyst: [Rh(cod)OH]:z or [Rh(cod)Cl]z with a chiral ligand (e.g., (R)-BINAP).

e Solvent: 1,4-Dioxane/Water (10:1).

Protocol
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e Charge: In a glovebox, add [Rh(cod)ClI]z (3 mol%) and (R)-BINAP (6 mol%) to a reaction vial.
Dissolve in degassed 1,4-dioxane.

 Activation: Stir for 15 minutes to generate the active catalyst species.

e Addition: Add 4-bromo-2-fluorophenylboronic acid (1.5 equiv) and N-Boc-3-pyrroline (1.0
equiv). Add aqueous KOH (0.5 equiv) or EtsN.

e Reaction: Heat to 60°C for 12—18 hours under Argon.
o Workup: Dilute with EtOAc, wash with brine, dry over Na=SOa4, and concentrate.

 Purification: Flash chromatography (Hexanes/EtOAc gradient). The product is a colorless to
pale yellow oil.

Method B: Suzuki-Miyaura Coupling (Traditional)

Use this if N-Boc-3-pyrroline is unavailable. It involves coupling to an enol triflate followed by
careful reduction.

Workflow Diagram
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Caption: Comparative synthesis workflow highlighting the critical reduction step to preserve the
aryl bromide.

Quality Control & Characterization

To validate the molecular weight and structural integrity, the following data must be acquired.

Nuclear Magnetic Resonance (NMR)[1][2]

e 'HNMR (400 MHz, CDCls):
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o Aryl Region: Look for the 1,2,4-substitution pattern. ~7.2—7.4 ppm (m, 3H). The fluorine
coupling will split signals further.

o Pyrrolidine Ring: Distinct multiplets at 3.4-3.8 ppm (N-CHz, 4H) and 2.0-2.3 ppm (C-CHz,
2H). The methine proton (CH-Ar) appears around 3.2—-3.4 ppm.

o Boc Group: Strong singlet at ~1.45 ppm (9H).[1]

e 19F NMR: Single peak around -110 to -115 ppm (typical for 2-fluoroaryl).

HPLC Purity & Chiral Analysis

e Column: Chiralpak AD-H or OD-H (if separating enantiomers).
» Mobile Phase: Hexane/IPA (90:10).
e Detection: UV at 254 nm.

o Acceptance Criteria: >98% purity; >95% ee (if asymmetric synthesis is claimed).

Validation Logic Tree
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Caption: Decision tree for validating the structural integrity of the brominated intermediate.
Handling & Stability
o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen).

 Stability: The Boc group is acid-labile. Avoid exposure to TFA or HCI unless deprotection is
intended. The aryl bromide is light-sensitive over long periods; store in amber vials.
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» Safety: The compound is a potential skin irritant. Standard PPE (gloves, goggles, lab coat) is
mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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